molecular formula C7H14NO2PS3 B1669535 Phosphoramidothioic acid, 1,3-dithiolan-2-ylidene-, O,O-diethyl ester CAS No. 333-29-9

Phosphoramidothioic acid, 1,3-dithiolan-2-ylidene-, O,O-diethyl ester

Cat. No. B1669535
CAS RN: 333-29-9
M. Wt: 271.4 g/mol
InChI Key: YWITZONHXPIYDK-UHFFFAOYSA-N
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Description

Cyloone is a bio-active chemical. Detailed information has not been published.

properties

CAS RN

333-29-9

Product Name

Phosphoramidothioic acid, 1,3-dithiolan-2-ylidene-, O,O-diethyl ester

Molecular Formula

C7H14NO2PS3

Molecular Weight

271.4 g/mol

IUPAC Name

N-diethoxyphosphinothioyl-1,3-dithiolan-2-imine

InChI

InChI=1S/C7H14NO2PS3/c1-3-9-11(12,10-4-2)8-7-13-5-6-14-7/h3-6H2,1-2H3

InChI Key

YWITZONHXPIYDK-UHFFFAOYSA-N

SMILES

CCOP(=S)(N=C1SCCS1)OCC

Canonical SMILES

CCOP(=S)(N=C1SCCS1)OCC

Appearance

Solid powder

Other CAS RN

333-29-9

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO, not in water

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

Cyloone;  American cyanamid CL-43064;  American cyanamid AC 43,064;  ENT 25,809;  BRN 4804631.

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Phosphoramidothioic acid, 1,3-dithiolan-2-ylidene-, O,O-diethyl ester
Reactant of Route 2
Phosphoramidothioic acid, 1,3-dithiolan-2-ylidene-, O,O-diethyl ester
Reactant of Route 3
Phosphoramidothioic acid, 1,3-dithiolan-2-ylidene-, O,O-diethyl ester
Reactant of Route 4
Reactant of Route 4
Phosphoramidothioic acid, 1,3-dithiolan-2-ylidene-, O,O-diethyl ester
Reactant of Route 5
Phosphoramidothioic acid, 1,3-dithiolan-2-ylidene-, O,O-diethyl ester
Reactant of Route 6
Phosphoramidothioic acid, 1,3-dithiolan-2-ylidene-, O,O-diethyl ester

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